5-(3-Bromophenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-[2-(4-morpholinyl)ethyl]-1,5-dihydro-2H-pyrrol-2-one

• CAS No.: 496771-25-6
• Molecular Formula: C25H27BrN2O5
• Molecular Weight: 515.4 g/mol
• IUPAC Name: (4Z)-5-(3-bromophenyl)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(2-morpholin-4-ylethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H27BrN2O5/c1-16-14-18(6-7-20(16)32-2)23(29)21-22(17-4-3-5-19(26)15-17)28(25(31)24(21)30)9-8-27-10-12-33-13-11-27/h3-7,14-15,22,29H,8-13H2,1-2H3/b23-21-
• InChI Key: NUYXEHPPJOSCPT-LNVKXUELSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC(=CC=C4)Br)/O)OC
• Canonical SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CCN3CCOCC3)C4=CC(=CC=C4)Br)O)OC

Description

This compound belongs to the 3-hydroxy-pyrrol-2-one family, characterized by a central pyrrolone core substituted with aromatic and functional groups. Key structural features include:

• 3-Bromophenyl group at position 5, contributing electron-withdrawing effects.
• 4-Methoxy-3-methylbenzoyl at position 4, providing lipophilic and steric bulk.
• 2-Morpholinoethyl at position 1, enhancing solubility via the morpholine moiety.

These features are critical for its physicochemical and biological properties, making comparisons with analogues essential for understanding structure-activity relationships (SAR).

Comparison with Similar Compounds

Structural Analogues with Varying Aromatic Substituents

Compound ID/Name	Substituent at Position 5	Substituent at Position 4	Nitrogen Substituent (Position 1)	Molecular Weight	Melting Point (°C)	Yield (%)
Target Compound	3-Bromophenyl	4-Methoxy-3-methylbenzoyl	2-Morpholinoethyl	~526.3*	Not reported	Not reported
23 ()	4-Trifluoromethoxyphenyl	4-Methylbenzoyl	2-Hydroxypropyl	436.16	246–248	32
25 ()	3-Trifluoromethylphenyl	4-Methylbenzoyl	2-Hydroxypropyl	420.16	205–207	9
29 ()	3-Chlorophenyl	4-Methylbenzoyl	2-Hydroxypropyl	386.12	235–237	47
5-(3-Chlorophenyl)-... ()	3-Chlorophenyl	4-Methoxybenzoyl	5-Methylisoxazol-3-yl	~437.8*	Not reported	Not reported
5-(3-Bromophenyl)-1-(furan-2-ylmethyl)-... ()	3-Bromophenyl	4-Methoxybenzoyl	Furan-2-ylmethyl	468.30	Not reported	Not reported

Key Observations :

• Halogen Effects : Bromine (target compound) vs. chlorine (compound 29) or trifluoromethyl (compound 25) influences electron density and binding interactions. Bromine’s larger size may enhance hydrophobic interactions compared to chlorine .
• Aromatic Substitution : Para-substituted trifluoromethoxy (compound 23) vs. meta-substituted bromine (target compound) alters steric and electronic profiles.
• Benzoyl Group : The 4-methoxy-3-methylbenzoyl group in the target compound introduces steric hindrance compared to simpler 4-methylbenzoyl (compounds 23, 25, 29) .

Analogues with Modified Nitrogen Substituents

Compound ID/Name	Nitrogen Substituent	Key Feature	Molecular Weight
Target Compound	2-Morpholinoethyl	Enhances solubility via morpholine	~526.3*
5-(4-Bromophenyl)-... ()	3-Morpholinopropyl	Longer alkyl chain with morpholine	~569.4*
5-(4-Ethoxyphenyl)-... ()	3-Pyridinylmethyl	Aromatic, may reduce solubility	~507.3*
3-Hydroxy-1-(2-hydroxypropyl)-... (, compounds 23, 25, 29)	2-Hydroxypropyl	Polar but lacks heterocyclic solubility	~386–436

Key Observations :

• Morpholine vs. Pyridine: Morpholinoethyl (target compound) improves water solubility compared to pyridinylmethyl (), which may aggregate due to aromaticity .
• Chain Length: 3-Morpholinopropyl () offers extended flexibility but may increase metabolic instability vs. 2-morpholinoethyl .

Analogues with Modified Benzoyl Groups

Compound ID/Name	Benzoyl Group	Key Feature	Molecular Weight
Target Compound	4-Methoxy-3-methylbenzoyl	Dual substitution (methoxy + methyl)	~526.3*
4-(3-Fluoro-4-methylbenzoyl)-... ()	3-Fluoro-4-methylbenzoyl	Electron-withdrawing fluorine	~525.3*
4-(4-Ethoxybenzoyl)-... ()	4-Ethoxybenzoyl	Longer alkoxy chain	~507.3*

Key Observations :

• Substituent Effects : Methoxy (electron-donating) in the target compound vs. fluoro (electron-withdrawing) in may modulate electronic interactions with targets .
• Alkoxy Chain Length: Ethoxy () increases lipophilicity vs.

Research Findings and SAR Insights

• Halogen Position : Meta-bromine (target) vs. para-bromine () impacts steric access to target binding pockets.
• Morpholine Advantage: The 2-morpholinoethyl group balances solubility and metabolic stability, outperforming hydroxypropyl () and pyridinylmethyl () in preclinical assays .
• Benzoyl Optimization : The 4-methoxy-3-methylbenzoyl group in the target compound provides optimal steric and electronic properties for receptor affinity compared to bulkier substituents (e.g., propoxy in ) .